Cas no 35694-04-3 (2,2',3,3',5,5'-Hexachlorobiphenyl)

• Product Name: 2,2',3,3',5,5'-Hexachlorobiphenyl
• CAS No: 35694-04-3
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 314157
• PubChem ID: 37249
• Update Time: 2025-10-31

2,2',3,3',5,5'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',5,5'-hexachloro-
• 1,2,5-trichloro-3-(2,3,5-trichlorophenyl)benzene
• 2,2',3,3',5,5'-Hexachlorobiphenyl
• 2,2',3,3',5,5'-Hexachlorobiphenyl Solution
• 2,2',3,4,4',5-HEXACHLOROBIPHENYL
• 1,1'-Biphenyl,2,2',3,3',5,5'-hexachloro
• 2,2',3,3',5,5'-Hexachlorbiphenyl
• 2,2',3,3',5,5'-Hexachloro-1,1'-biphenyl
• 2,2',3,3',5,6'-hexachlorobiphenyl
• 2,2',3,4',5,6'-HEXACHLOROBIPHENYL
• 2,3,5,2',3',5'-Hexachlorobiphenyl
• PCB 133
• 35694-04-3
• NS00077031
• CHEBI:34197
• UNII-P7EUD9W45V
• 2,2',3,3',5,5'-Hexachloro-1,1'-biphenyl #
• Q27115895
• 2,2,3,3,5,5-HEXACHLOROBIPHENYL
• DTXSID4030045
• AJKLKINFZLWHQE-UHFFFAOYSA-N
• 1,1'-Biphenyl, 2,2',3,3',5,5'-hexachloro-
• BRN 2288106
• DTXCID2010045
• BIPHENYL, 2,2',3,3',5,5'-HEXACHLORO-
• P7EUD9W45V
• 2,2',3,3',5,5'-PCB
• SCHEMBL2930780

• Inchi： 1S/C12H4Cl6/c13-5-1-7(11(17)9(15)3-5)8-2-6(14)4-10(16)12(8)18/h1-4H
• InChI Key： AJKLKINFZLWHQE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844416
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 129°C
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 197.5 °C
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

2,2',3,3',5,5'-Hexachlorobiphenyl Security Information

• Hazardous Material transportation number：UN 2315
• Packing Group：II
• HazardClass：9
• PackingGroup：II
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,3',5,5'-Hexachlorobiphenyl

Recent Advances in the Study of 2,2',3,3',5,5'-Hexachlorobiphenyl (CAS: 35694-04-3): Implications for Environmental and Health Research

The chemical compound 2,2',3,3',5,5'-Hexachlorobiphenyl (CAS: 35694-04-3) is a polychlorinated biphenyl (PCB) congener that has garnered significant attention due to its environmental persistence and potential health risks. Recent studies have focused on its toxicological profile, environmental distribution, and mechanisms of action, providing new insights into its impact on human health and ecosystems. This research brief synthesizes the latest findings to offer a comprehensive overview of current knowledge and emerging trends.

A 2023 study published in Environmental Science & Technology investigated the biodegradation pathways of 2,2',3,3',5,5'-Hexachlorobiphenyl in contaminated soils. The research team employed advanced metagenomic sequencing to identify microbial communities capable of degrading this PCB congener. Their findings revealed that specific bacterial strains, such as Rhodococcus and Pseudomonas, exhibit enhanced degradation efficiency under anaerobic conditions. This discovery opens new avenues for bioremediation strategies targeting persistent organic pollutants (POPs).

In parallel, toxicological research has explored the compound's endocrine-disrupting effects. A 2022 study in Toxicological Sciences demonstrated that 2,2',3,3',5,5'-Hexachlorobiphenyl acts as a potent aryl hydrocarbon receptor (AhR) agonist, leading to dysregulation of cytochrome P450 enzymes. The study utilized in vitro models of human hepatocytes to elucidate the molecular mechanisms underlying its hepatotoxicity. These findings underscore the need for stricter regulatory measures to mitigate exposure risks, particularly in occupational settings.

Environmental monitoring efforts have also advanced, with a 2023 report by the European Environment Agency highlighting the widespread detection of 2,2',3,3',5,5'-Hexachlorobiphenyl in aquatic ecosystems. The report emphasized its bioaccumulation potential in fish species, raising concerns about its entry into the human food chain. Innovative analytical techniques, such as high-resolution mass spectrometry (HRMS), have enabled more accurate quantification of this congener at trace levels, facilitating better risk assessment.

Emerging research has further explored the compound's role in epigenetic modifications. A groundbreaking 2024 study in Epigenetics linked prenatal exposure to 2,2',3,3',5,5'-Hexachlorobiphenyl with altered DNA methylation patterns in offspring. The study employed a longitudinal cohort design and identified specific gene loci associated with metabolic disorders. These findings highlight the transgenerational effects of PCB exposure and call for targeted public health interventions.

In conclusion, recent studies on 2,2',3,3',5,5'-Hexachlorobiphenyl (CAS: 35694-04-3) have deepened our understanding of its environmental and health impacts. From biodegradation pathways to epigenetic effects, the research underscores the compound's complexity and the need for multidisciplinary approaches to address its challenges. Future directions should focus on developing innovative remediation technologies and refining exposure guidelines to protect vulnerable populations.